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Compound of Interest

Compound Name: DiBAC4(5)

Cat. No.: B15552958

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
DiBAC4(5), or Bis-(1,3-dibutylbarbituric acid)pentamethine oxonol, is a slow-response,

lipophilic anionic fluorescent dye used to measure changes in cellular membrane potential. As

a member of the oxonol family of dyes, DiBAC4(5) is particularly useful for detecting

fluctuations in the membrane potential of non-excitable cells.[1][2] Its mechanism of action

relies on its ability to enter depolarized cells, where it binds to intracellular proteins and

membranes, leading to a significant enhancement in its fluorescence.[3] Consequently, an

increase in fluorescence intensity directly correlates with cell membrane depolarization, while a

decrease indicates hyperpolarization.[3] This makes DiBAC4(5) an invaluable tool in drug

discovery and cellular physiology research for studying ion channel activity, transporter

function, and cellular responses to various stimuli.[1][2]

Due to its negative charge, DiBAC4(5) is excluded from mitochondria, making it superior to

carbocyanine dyes for specifically measuring plasma membrane potential.[3] Its spectral
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properties, with longer excitation and emission wavelengths, also make it suitable for multicolor

flow cytometry experiments.

Principle of the Assay
The core principle of the DiBAC4(5) assay is the voltage-sensitive distribution of the dye

across the plasma membrane. In a resting cell with a polarized membrane (negative charge on

the inside), the anionic DiBAC4(5) dye is largely excluded. Upon depolarization, the

intracellular environment becomes less negative, allowing the dye to enter the cell. Once

inside, the dye binds to intracellular components, which significantly increases its quantum

yield of fluorescence. This change in fluorescence intensity can be quantitatively measured on

a per-cell basis using a flow cytometer.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the DiBAC4(5) staining

protocol for flow cytometry.
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Parameter
Recommended
Range/Value

Notes

DiBAC4(5) Stock Solution 1-10 mM in DMSO

Prepare fresh or store in small

aliquots at -20°C, protected

from light and moisture.[4]

Working Concentration
1-5 µM in appropriate buffer

(e.g., PBS, HBSS)

The optimal concentration

should be determined

empirically for each cell type

and experimental condition to

maximize signal-to-noise ratio

and minimize toxicity.[4]

Incubation Time 15-60 minutes

Incubation time may need

optimization depending on the

cell type and experimental

goals.[1][4]

Incubation Temperature Room Temperature or 37°C

37°C is common for cell-based

assays, but room temperature

may also be effective.[1][4]

Excitation Wavelength ~590 nm

Can be excited by a yellow-

green or red laser (e.g., 561

nm or 640 nm).[1]

Emission Wavelength ~616 nm

Emission is typically collected

in the red channel of the flow

cytometer.[1]

Cell Density 1 x 10⁶ cells/mL
A standard cell density for flow

cytometry analysis.[5]

Experimental Protocol
This protocol provides a detailed methodology for staining cells with DiBAC4(5) for analysis by

flow cytometry.
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DiBAC4(5) dye

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

Cell suspension of interest

Flow cytometry tubes (e.g., 12 x 75 mm)

Flow cytometer equipped with appropriate lasers and filters

Reagent Preparation
DiBAC4(5) Stock Solution (1 mM): Dissolve the appropriate mass of DiBAC4(5) in high-

quality DMSO to create a 1 mM stock solution. For example, to prepare a 1 mM stock

solution from 1 mg of DiBAC4(5) (MW: 542.67 g/mol ), dissolve it in 1.843 mL of DMSO.[2]

Mix thoroughly by vortexing. Store the stock solution in small, single-use aliquots at -20°C,

protected from light.

DiBAC4(5) Working Solution (e.g., 2X concentration): On the day of the experiment, dilute

the stock solution in a suitable buffer (e.g., PBS or HBSS) to the desired working

concentration. For example, to prepare a 2 µM working solution, dilute the 1 mM stock

solution 1:500 in buffer. It is often convenient to prepare a 2X working solution, which will be

mixed 1:1 with the cell suspension.

Staining Procedure
Cell Preparation:

For suspension cells, collect the cells by centrifugation and resuspend them in the desired

buffer at a concentration of 2 x 10⁶ cells/mL.

For adherent cells, detach the cells using a gentle, non-enzymatic cell dissociation buffer.

Wash the cells once with buffer and resuspend them at a concentration of 2 x 10⁶

cells/mL.

Staining:
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Add an equal volume of the 2X DiBAC4(5) working solution to the cell suspension. For

example, add 500 µL of 2X working solution to 500 µL of the cell suspension to achieve a

final cell density of 1 x 10⁶ cells/mL and the desired final DiBAC4(5) concentration.

Vortex the tube gently to ensure uniform mixing.

Incubation:

Incubate the cells for 30-60 minutes at 37°C or room temperature, protected from light.[1]

The optimal incubation time should be determined for your specific cell type and

experimental conditions.

Washing (Optional):

Washing the cells after staining is generally not recommended as it can lead to dye efflux

and a reduction in signal.[1] However, if high background fluorescence is an issue, a

gentle wash with a fresh buffer may be performed.

Data Acquisition:

Analyze the stained cells on a flow cytometer.

Excite the cells with a laser line appropriate for DiBAC4(5) (e.g., 561 nm).

Collect the emission fluorescence in the appropriate red channel (e.g., using a 610/20 nm

bandpass filter).

Acquire data for a sufficient number of events (e.g., 10,000-50,000 events per sample).

It is advisable to include unstained cells as a negative control to set the baseline

fluorescence and a positive control (e.g., cells treated with a known depolarizing agent like

high potassium buffer) to confirm the assay is working.

Visualizations
DiBAC4(5) Mechanism of Action
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Caption: Mechanism of DiBAC4(5) fluorescence upon cell depolarization.

Experimental Workflow for DiBAC4(5) Staining
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Caption: Experimental workflow for DiBAC4(5) staining for flow cytometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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